Cas no 212757-11-4 (Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2R)-rel-)
212757-11-4 structure
Product Name:Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2R)-rel-
CAS No:212757-11-4
MF:C12H14O3S
MW:238.302762508392
CID:285894
PubChem ID:1268173
Update Time:2025-04-19
Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2R)-rel-
- (1R,2R)-2-(thiophen-2-ylcarbonyl)cyclohexanecarboxylate
- 212757-11-4
- SCHEMBL3858877
- trans-2-(2-Thiophenecarbonyl)-1-cyclohexanecarboxylic acid,99
- (1R,2R)-2-(thiophene-2-carbonyl)cyclohexane-1-carboxylic acid
-
- Inchi: 1S/C12H14O3S/c13-11(10-6-3-7-16-10)8-4-1-2-5-9(8)12(14)15/h3,6-9H,1-2,4-5H2,(H,14,15)/t8-,9-/m1/s1
- InChI Key: OHEBPHKWGCMUNK-RKDXNWHRSA-N
- SMILES: S1C=CC=C1C([C@@H]1CCCC[C@H]1C(=O)O)=O
Computed Properties
- Exact Mass: 237.05859
- Monoisotopic Mass: 238.06636548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: 3.3
- Topological Polar Surface Area: 57.2
Experimental Properties
- Color/Form: Not available
- Density: 1.2650 (rough estimate)
- Melting Point: 179-184°C
- Boiling Point: 350.9°C (rough estimate)
- Refractive Index: 1.5050 (estimate)
- PSA: 57.2
- Solubility: Not available
Cyclohexanecarboxylicacid, 2-(2-thienylcarbonyl)-, (1R,2R)-rel- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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